Cas no 1089682-00-7 (6-methyl-2-Benzofuranmethanol)

• Product Name: 6-methyl-2-Benzofuranmethanol
• CAS No: 1089682-00-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1084842
• PubChem ID: 71340310
• Update Time: 2025-04-20

6-methyl-2-Benzofuranmethanol Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-Benzofuranmethanol
• (6-Methyl-1-benzofuran-2-yl)methanol
• DTXSID50767530
• 6-Methyl-3-benzofuranmethanol
• 1089682-00-7
• SCHEMBL23677067
• (6-Methylbenzofuran-2-yl)methanol
• 125132-27-6

• Inchi： 1S/C10H10O2/c1-7-2-3-8-5-9(6-11)12-10(8)4-7/h2-5,11H,6H2,1H3
• InChI Key： NWCGWJVYHKEIRH-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų